![molecular formula C16H13F3N2O B4370458 6-(3,4-dimethylphenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine](/img/structure/B4370458.png)
6-(3,4-dimethylphenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine
Overview
Description
6-(3,4-dimethylphenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of isoxazolopyridine derivatives, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of 6-(3,4-dimethylphenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine is not fully understood. However, it is believed to act through the modulation of key signaling pathways involved in disease progression, such as the PI3K/Akt/mTOR pathway.
Biochemical and Physiological Effects:
Studies have shown that 6-(3,4-dimethylphenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine can induce cell cycle arrest, apoptosis, and autophagy in cancer cells. It has also been shown to inhibit the production of inflammatory cytokines and chemokines in immune cells. Additionally, this compound has been shown to exhibit antibacterial and antiviral activities.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-(3,4-dimethylphenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine in lab experiments is its high potency and selectivity against disease targets. However, one of the limitations is its potential toxicity and off-target effects, which can affect the accuracy and reproducibility of the results.
Future Directions
There are several future directions for research on 6-(3,4-dimethylphenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine. One direction is to investigate its potential applications in combination therapies with other drugs to enhance its efficacy and reduce toxicity. Another direction is to explore its activity against other disease targets, such as neurodegenerative diseases and metabolic disorders. Additionally, further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.
Scientific Research Applications
The isoxazolopyridine derivatives have been extensively studied for their potential applications in drug discovery and development. In particular, 6-(3,4-dimethylphenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine has been shown to exhibit promising activity against various disease targets, including cancer, inflammation, and infectious diseases.
properties
IUPAC Name |
6-(3,4-dimethylphenyl)-3-methyl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F3N2O/c1-8-4-5-11(6-9(8)2)13-7-12(16(17,18)19)14-10(3)21-22-15(14)20-13/h4-7H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPGRCMHBKXSPRB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=C(C(=NO3)C)C(=C2)C(F)(F)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-chlorobenzyl)-6-(2-furyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine](/img/structure/B4370376.png)
![1-allyl-7-cyclopropyl-5-(difluoromethyl)-2-mercaptopyrido[2,3-d]pyrimidin-4(1H)-one](/img/structure/B4370383.png)
![1-allyl-7-(1,3-benzodioxol-5-yl)-5-(difluoromethyl)-2-mercaptopyrido[2,3-d]pyrimidin-4(1H)-one](/img/structure/B4370390.png)
![1-allyl-5-(difluoromethyl)-7-(3,4-dimethoxyphenyl)-2-mercaptopyrido[2,3-d]pyrimidin-4(1H)-one](/img/structure/B4370392.png)
![1-(3-chlorobenzyl)-3-methyl-6-(1-methyl-1H-pyrazol-3-yl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine](/img/structure/B4370403.png)
![6-[4-(difluoromethoxy)-3-methoxyphenyl]-1-(2-fluorophenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine](/img/structure/B4370408.png)
![1-(2-fluorophenyl)-3-methyl-6-phenyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine](/img/structure/B4370412.png)
![6-(3,4-dimethylphenyl)-1-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine](/img/structure/B4370418.png)
![1-methyl-6-(2-thienyl)-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine](/img/structure/B4370422.png)
![5-(difluoromethyl)-7-(3,4-dimethylphenyl)-2-mercapto-1-(2-methoxyphenyl)pyrido[2,3-d]pyrimidin-4(1H)-one](/img/structure/B4370433.png)
![1-allyl-2-mercapto-7-methyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one](/img/structure/B4370449.png)
![6-(1-adamantyl)-4-(difluoromethyl)-3-methylisoxazolo[5,4-b]pyridine](/img/structure/B4370472.png)
![methyl 2-(2,4-dichlorophenyl)-8,10-dimethylpyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine-4-carboxylate](/img/structure/B4370486.png)
![1-(4-chlorobenzyl)-6-(2,5-dimethoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine](/img/structure/B4370494.png)